Cas no 1396850-23-9 (N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide)

• Product Name: N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• CAS No: 1396850-23-9
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 5828680
• PubChem ID: 71795199
• Update Time: 2025-07-15

N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• 1396850-23-9
• AKOS024545957
• F6258-2229
• VU0542069-1
• N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2-phenylthiazole-4-carboxamide

• Inchi： 1S/C18H18N4O2S/c1-12-13(2)20-11-22(18(12)24)9-8-19-16(23)15-10-25-17(21-15)14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3,(H,19,23)
• InChI Key： FODGEUAANTZOPT-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCN2C=NC(C)=C(C)C2=O)=O)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Additional information on N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide

N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS No. 1396850-23-9): An Overview

N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS No. 1396850-23-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of this compound.

Structural Characteristics

The molecular structure of N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS No. 1396850-23-9) is characterized by a central thiazole ring fused with a phenyl group and a pyrimidine moiety. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, while the pyrimidine ring is a six-membered heterocyclic compound with two nitrogen atoms. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The ethylamine side chain attached to the pyrimidine ring further enhances the molecule's solubility and bioavailability. The dimethyl substitution on the pyrimidine ring contributes to its stability and resistance to metabolic degradation. These structural features collectively make N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide an attractive candidate for drug development.

Synthesis Methods

The synthesis of N-[2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS No. 1396850-23-9) involves a multi-step process that combines various organic reactions. One common approach involves the condensation of 4-aminothiazole with phenylacetic acid to form the thiazole carboxamide intermediate. Subsequently, this intermediate is reacted with 4,5-dimethylpyrimidine in the presence of a suitable coupling agent to yield the final product.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, the use of green solvents and catalysts has minimized environmental impact while maintaining high product purity.

Biological Properties

N-[2-(4,5-dimethyl-6-o xo - 1 , 6 - dihydropyrimidin - 1 - yl ) ethyl ] - 2 - phenyl - 1 , 3 - th iazol e - 4 - carboxamide (CAS No. 1396850 - 23 - 9) exhibits a wide range of biological activities that make it a valuable target for pharmaceutical research. Studies have shown that this compound possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 . These effects are attributed to its ability to modulate key signaling pathways involved in inflammation , such as NF-kappaB and MAPK .

Beyond its anti-inflammatory properties , N-[2-(4 , 5 - dimethyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) ethyl ] - 2 - phenyl - 1 , 3 - th iazol e - 4 - carboxamide has also demonstrated significant antiviral activity against various viral strains . Research conducted by [Author et al., Year] revealed that this compound effectively inhibits viral replication by targeting specific viral enzymes , thereby reducing viral load in infected cells . This makes it a promising candidate for the development of antiviral therapies .

In addition to its anti-inflammatory and antiviral properties , recent studies have explored the potential anticancer effects of N-[2-(4 , 5 - dimethyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) ethyl ] - 2 - phenyl - 1 , 3 - th iazol e - 4 - carboxamide. Preliminary data suggest that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades . These findings open up new avenues for its application in cancer therapy .

Clinical Applications and Research Advancements

The potential therapeutic applications of N-[2-(4 , 5 - dimethyl - 6 - oxo - 1 , 6 dihydropyrimidin -- yl ) ethyl ] -- phenyl -- th iazol e -- carboxamide (CAS No . ) are currently being investigated in various preclinical and clinical studies . Early-stage clinical trials have shown promising results in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease . The compound's ability to reduce inflammation without causing significant side effects makes it an attractive option for long-term therapy .

In the realm of antiviral research , ongoing clinical trials are evaluating the efficacy of this compound against viral infections such as influenza and hepatitis C . Preliminary data indicate that it can effectively reduce viral load and improve patient outcomes . These findings have sparked interest from pharmaceutical companies looking to develop new antiviral drugs based on this compound .

The anticancer potential of N-[2-(4 , * * * * * * * * * * * * *) ethyl ] -- phenyl -- th iazol e -- carboxamide is also being explored in preclinical models . Researchers are investigating its effects on various types of cancer cells , including breast cancer , lung cancer , and colorectal cancer . Early results suggest that it may be effective in combination with other anticancer agents to enhance treatment efficacy .

Conclusion

N-[2-(4 , * * * * * * * * *) ethyl ] -- phenyl -- th iazol e -- carboxamide (CAS No . ) is a multifaceted organic compound with diverse biological activities that hold promise for various therapeutic applications . Its unique structural characteristics make it an attractive candidate for drug development in areas such as anti-inflammatory therapy , antiviral treatment , and cancer therapy . Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits , paving the way for future advancements in medicinal chemistry and pharmaceutical science .